Cas no 81331-60-4 (1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol)
81331-60-4 structure
Product Name:1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol
CAS No:81331-60-4
MF:C12H25NO5
MW:263.330604314804
CID:704142
PubChem ID:3766445
Update Time:2025-04-19
1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol
- 2-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)ethanol
- AKOS022140426
- Oprea1_128018
- SCHEMBL16604261
- DTXSID30396125
- 81331-60-4
- SR-01000389990-1
- SR-01000389990
-
- Inchi: 1S/C12H25NO5/c14-4-1-13-2-5-15-7-9-17-11-12-18-10-8-16-6-3-13/h14H,1-12H2
- InChI Key: NERABKXQXDJKRF-UHFFFAOYSA-N
- SMILES: O1CCOCCOCCOCCN(CCO)CC1
Computed Properties
- Exact Mass: 263.17327290g/mol
- Monoisotopic Mass: 263.17327290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 60.4Ų
1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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